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Compound of Interest

Compound Name: FD1024

Cat. No.: B12387697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the use of Thermo

Scientific™ FastDigest™ BstXI (FD1024) for the digestion of plasmid DNA. The FastDigest

system is designed for rapid and efficient DNA digestion, with all enzymes being 100% active in

a universal buffer, allowing for flexible and streamlined workflows.[1]

Introduction
FastDigest BstXI is a restriction endonuclease that recognizes the sequence 5'-

CCANNNNN↓NTGG-3' and cleaves the DNA as indicated.[1] It is part of the FastDigest line of

enzymes, which are characterized by their ability to digest DNA in 5-15 minutes in the universal

FastDigest or FastDigest Green Buffer.[1] This allows for rapid single, double, or multiple

digestions in a single reaction tube, eliminating the need for sequential digestions.[1] The

enzyme is ideally suited for various molecular biology applications, including cloning, and is

active on plasmid, genomic, and viral DNA, as well as PCR products.[1]

Quantitative Data Summary
The following tables summarize the key quantitative parameters for setting up a FastDigest

BstXI reaction for plasmid DNA.

Table 1: Recommended Reaction Conditions
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Parameter Condition

Incubation Temperature 37°C

Incubation Time 5 minutes

Thermal Inactivation 80°C for 5 minutes

Recommended Buffer
1X FastDigest Buffer or 1X FastDigest Green

Buffer

Data sourced from the Thermo Fisher Scientific product manual.[1]

Table 2: Standard Reaction Setup for Plasmid DNA Digestion

Component
Volume for 20 µL
Reaction

Volume for 30 µL
Reaction

Volume for 50 µL
Reaction

Nuclease-free water 15 µL 17 µL 30 µL

10X FastDigest or

10X FastDigest Green

Buffer

2 µL 2 µL 5 µL

Plasmid DNA (up to 1

µg)
2 µL

10 µL (~0.2 µg for

PCR product)

10 µL (5 µg for

genomic DNA)

FastDigest BstXI (1

FDU/µL)
1 µL 1 µL 5 µL

Total Volume 20 µL 30 µL 50 µL

Note: 1 µL of FastDigest BstXI is sufficient to digest up to 1 µg of plasmid DNA in 5 minutes.[1]

The volume of DNA can be adjusted based on its concentration, with a corresponding

adjustment in the volume of nuclease-free water.

Table 3: Scaling Up Plasmid DNA Digestion
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DNA Amount
FastDigest Enzyme
Volume

10X FastDigest
Buffer Volume

Total Reaction
Volume

1 µg 1 µL 2 µL 20 µL

2 µg 2 µL 2 µL 20 µL

3 µg 3 µL 3 µL 30 µL

4 µg 4 µL 4 µL 40 µL

5 µg 5 µL 5 µL 50 µL

For larger scale digestions (e.g., 100 µg of DNA), it is recommended to use 5-10 µL of enzyme

in a 500 µL reaction volume and incubate for 16 hours.[2]

Experimental Protocols
Standard Digestion of Plasmid DNA
This protocol is suitable for the routine digestion of up to 1 µg of plasmid DNA.

Materials:

FastDigest BstXI (FD1024)

10X FastDigest Buffer or 10X FastDigest Green Buffer

Plasmid DNA

Nuclease-free water

Microcentrifuge tubes

Heat block or water bath set to 37°C and 80°C

Procedure:

At room temperature, combine the following components in a microcentrifuge tube in the

order listed:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.thermofisher.com/store/v3/products/faqs/FD1024
https://www.benchchem.com/product/b12387697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15 µL of nuclease-free water

2 µL of 10X FastDigest or 10X FastDigest Green Buffer

2 µL of plasmid DNA (up to 1 µg)

1 µL of FastDigest BstXI

Gently mix the reaction by pipetting up and down, then spin down the contents briefly.

Incubate the reaction at 37°C for 5 minutes.

(Optional) Inactivate the enzyme by heating the reaction at 80°C for 5 minutes.

The digested DNA is now ready for downstream applications. If FastDigest Green Buffer was

used, the reaction can be loaded directly onto an agarose gel for analysis.[1]

Double Digestion with another FastDigest Enzyme
All FastDigest enzymes are 100% active in the universal FastDigest buffer, enabling efficient

double digestions.

Procedure:

Follow the standard protocol (3.1), but in step 1, add 1 µL of each FastDigest enzyme.

The combined volume of enzymes should not exceed 1/10th of the total reaction volume.[1]

Incubate at 37°C for 5-15 minutes, according to the recommendations for the specific

enzymes.

Important Considerations
Methylation Sensitivity: FastDigest BstXI cleavage is impaired by overlapping dcm

methylation. To avoid this, it is recommended to use a dam-, dcm- E. coli strain for plasmid

propagation, such as GM2163.[1]

FastDigest Green Buffer: This buffer includes a density reagent and two tracking dyes (blue

and yellow), allowing for direct loading of the reaction mixture onto an agarose gel.[1][2] The
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blue dye migrates with 3-5 kb DNA fragments, while the yellow dye migrates faster than 10

bp fragments in a 1% agarose gel.[1] For applications requiring fluorescence analysis, the

colorless FastDigest Buffer is recommended.[1]

Star Activity: While FastDigest enzymes are designed to not show star activity even in

prolonged incubations, it is good practice to follow the recommended protocol.[1] Star activity

can be influenced by factors such as high glycerol concentration.[3]

Downstream Applications: Enzymes used in common downstream applications such as

ligation, blunting, and dephosphorylation reactions have 100% activity in the FastDigest and

FastDigest Green Buffers.[1]

Visualized Workflow
The following diagrams illustrate the experimental workflow for a standard plasmid digestion

and the decision-making process for buffer selection.
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Caption: Workflow for FastDigest BstXI plasmid DNA digestion.
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Caption: Buffer selection guide for FastDigest reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b12387697#fd1024-fastdigest-bstxi-digestion-
protocol-for-plasmid-dna]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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